4-(2-bromopyridine-4-carbonyl)morpholine
Overview
Description
4-(2-bromopyridine-4-carbonyl)morpholine is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Compounds containing morpholino groups and their derivatives have been synthesized for structural analysis and potential applications in medicinal chemistry. For instance, a study on the synthesis of a compound structurally related to (2-Bromopyridin-4-yl)(morpholino)methanone, namely a morpholino podocarpa derivative, showcased the morpholino ring adopting a chair conformation and the amide N—C bond exhibiting partial double-bond character (Bakare et al., 2005). This study emphasizes the importance of structural analysis in understanding the chemical behavior and potential applications of such compounds.
Antitumor Activity
Several studies have explored the antitumor activities of morpholino derivatives. For example, the synthesis and preliminary biological tests of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone revealed distinct inhibition on the proliferation of various cancer cell lines, suggesting its potential as an anticancer agent (Tang & Fu, 2018).
Imaging Agent for Parkinson's Disease
The synthesis of a new potential PET agent for imaging the LRRK2 enzyme in Parkinson's disease involved a compound similar to (2-Bromopyridin-4-yl)(morpholino)methanone. This highlights the compound's relevance in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Pharmaceutical Intermediate Synthesis
Morpholino derivatives serve as key intermediates in the synthesis of pharmaceutical agents. A practical synthesis developed for a phase 2 drug candidate underscores the utility of such compounds in drug development processes (Kopach et al., 2009).
Properties
IUPAC Name |
(2-bromopyridin-4-yl)-morpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2O2/c11-9-7-8(1-2-12-9)10(14)13-3-5-15-6-4-13/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMNULXSGKQQQDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=NC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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